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Compound of Interest

Compound Name: N-methyl-2-Thiazolamine

CAS No.: 6142-06-9

Cat. No.: B183934

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for the

compound N-methyl-2-thiazolamine. Due to a lack of publicly available, experimentally

verified spectra specifically for N-methyl-2-thiazolamine, this document presents predicted

data based on the analysis of structurally similar compounds, including 2-amino-4-

methylthiazole and 2-amino-5-methylthiazole. These predictions offer a valuable resource for

the identification and characterization of this compound.

Spectroscopic Data Summary
The following tables summarize the predicted quantitative data for N-methyl-2-thiazolamine
from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Table 1: Predicted ¹H NMR Spectroscopic Data for N-
methyl-2-thiazolamine
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Protons on Thiazole Ring
Predicted Chemical Shift
(δ) ppm

Multiplicity

H-4 6.5 - 7.0 Doublet

H-5 6.0 - 6.5 Doublet

Protons on Methyl Group
Predicted Chemical Shift (δ)

ppm
Multiplicity

N-CH₃ 2.8 - 3.2 Singlet

Proton on Amine
Predicted Chemical Shift (δ)

ppm
Multiplicity

N-H 5.0 - 6.0 Broad Singlet

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-
methyl-2-thiazolamine

Carbon Atom Predicted Chemical Shift (δ) ppm

C-2 (C=N) 165 - 170

C-4 135 - 140

C-5 105 - 110

N-CH₃ 30 - 35

Table 3: Predicted IR Absorption Bands for N-methyl-2-
thiazolamine
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Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

N-H Stretch 3250 - 3400 Medium

C-H Stretch (aromatic) 3000 - 3100 Medium

C-H Stretch (aliphatic) 2850 - 2960 Medium

C=N Stretch (thiazole ring) 1620 - 1650 Strong

C=C Stretch (thiazole ring) 1500 - 1550 Medium

N-H Bend 1550 - 1620 Medium

C-N Stretch 1250 - 1350 Strong

Table 4: Predicted Mass Spectrometry Data for N-methyl-
2-thiazolamine

Fragment Predicted m/z Comments

[M]⁺ 114 Molecular Ion

[M-CH₃]⁺ 99 Loss of a methyl group

[M-HCN]⁺ 87
Loss of hydrogen cyanide from

the ring

[C₃H₃NS]⁺ 85 Thiazole ring fragment

[CH₃N]⁺ 29 Methylamine fragment

Experimental Protocols
The following are detailed, generalized methodologies for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:
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Dissolve 5-10 mg of N-methyl-2-thiazolamine in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆).

The choice of solvent is critical and should be one that dissolves the sample well and does

not have signals that overlap with the analyte signals.

Transfer the solution to a 5 mm NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for

referencing the chemical shifts to 0 ppm.

¹H NMR Spectroscopy:

The spectrum is typically acquired on a 400 or 500 MHz NMR spectrometer.

A standard pulse sequence, such as a simple pulse-acquire sequence, is used.

Key parameters to set include the spectral width (e.g., -2 to 12 ppm), the number of scans

(typically 16 to 64 for good signal-to-noise), and the relaxation delay (e.g., 1-2 seconds).

¹³C NMR Spectroscopy:

The spectrum is acquired on the same spectrometer, typically at a frequency of 100 or 125

MHz.

A proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H

coupling, resulting in single lines for each unique carbon atom.

A larger number of scans (often several hundred to thousands) is required due to the low

natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

This is a common and simple method for solid and liquid samples.
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Place a small amount of the N-methyl-2-thiazolamine sample directly onto the ATR

crystal.

Apply pressure using the instrument's pressure arm to ensure good contact between the

sample and the crystal.

Data Acquisition:

The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

A background spectrum of the empty ATR crystal is collected first and automatically

subtracted from the sample spectrum.

The spectrum is typically scanned over the mid-infrared range (4000 to 400 cm⁻¹).

Multiple scans (e.g., 16 or 32) are averaged to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Sample Introduction and Ionization:

The sample can be introduced into the mass spectrometer via direct infusion or coupled

with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography

(LC-MS).

For direct infusion, dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Common ionization techniques for this type of molecule include Electron Ionization (EI) for

GC-MS or Electrospray Ionization (ESI) for LC-MS.

Data Acquisition:

The mass analyzer (e.g., quadrupole, time-of-flight) is set to scan a mass range

appropriate for the expected molecular weight (e.g., m/z 50-300).

In EI, the electron energy is typically set to 70 eV to induce fragmentation.
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In ESI, the voltages on the capillary and cone are optimized to achieve stable ionization

and transfer of the ions into the mass analyzer.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic characterization of a

small molecule like N-methyl-2-thiazolamine.
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Caption: Workflow for the spectroscopic characterization of N-methyl-2-thiazolamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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